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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d3

Cat. No.: B15598718

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties of
1,3-Dimethoxybenzene-d3, a deuterated analog of 1,3-Dimethoxybenzene. This document is
tailored for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds in their analytical workflows. While specific experimental data for
the deuterated form is limited, this guide presents the known properties and offers a
comparative analysis with its non-deuterated counterpart. Furthermore, it details the primary
application of 1,3-Dimethoxybenzene-d3 as an internal standard in quantitative analysis and
provides illustrative workflows.

Core Physical Properties: A Comparative Analysis

Quantitative data for 1,3-Dimethoxybenzene-d3 is not as extensively documented as for its
non-deuterated form. The following table summarizes the available physical properties for both
compounds to facilitate comparison. It is important to note that the properties of the deuterated
compound are often very similar to the non-deuterated version, with minor variations expected
due to the increased mass of deuterium.
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Property 1,3-Dimethoxybenzene-d3 1,3-Dimethoxybenzene
Molecular Formula CsH7D30:2 CsH1002

Molecular Weight 141.18 g/mol 138.16 g/mol [1]

CAS Number 78955-99-4[2] 151-10-0[3]

Boiling Point No specific data available 85-87 °C at 7 mmHg[1]
Melting Point No specific data available -52 °C[1]

Density No specific data available 1.055 g/mL at 25 °C[3]
Refractive Index No specific data available 1.524 at 20 °CJ[3]
Solubility No specific data available Slightly soluble in water[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,3-
Dimethoxybenzene-d3 are not readily available in published literature. However, standard
methodologies for determining these properties for organic compounds would be employed.
These include:

» Boiling Point: Determined by distillation at a specific pressure, often under vacuum for high-
boiling compounds, using a micro-distillation apparatus.

e Melting Point: For compounds that are solid at room temperature, the melting point is
determined using a melting point apparatus where the sample is heated slowly, and the
temperature range of melting is observed.

» Density: Measured using a pycnometer or a digital density meter at a controlled temperature.

o Refractive Index: Measured using a refractometer at a specific temperature and wavelength
(typically the sodium D-line, 589 nm).

e Solubility: Determined by adding the compound to a solvent in small increments at a
constant temperature until saturation is reached. The concentration at saturation represents
the solubility.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxybenzene
https://www.sigmaaldrich.com/US/en/product/aldrich/126306
https://www.chembk.com/en/chem/1,3-Dimethoxybenzene-d3
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxybenzene
https://www.chembk.com/en/chem/1,3-Dimethoxybenzene-d3
https://www.chembk.com/en/chem/1,3-Dimethoxybenzene-d3
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxybenzene
https://www.benchchem.com/product/b15598718?utm_src=pdf-body
https://www.benchchem.com/product/b15598718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application as an Internal Standard: A Workflow
Visualization

1,3-Dimethoxybenzene-d3 is primarily utilized as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to the
non-deuterated analyte, but its increased mass allows it to be distinguished by a mass
spectrometer. This co-elution and differential detection are crucial for accurate quantification by
correcting for variations in sample preparation and instrument response.

The following diagram illustrates a typical experimental workflow for using 1,3-
Dimethoxybenzene-d3 as an internal standard in a quantitative LC-MS analysis.

Experimental Workflow: 1,3-Dimethoxybenzene-d3 as an Internal Standard
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Caption: Workflow for quantitative analysis using 1,3-Dimethoxybenzene-d3 as an internal

standard.

Logical Relationship in Quantitative Analysis

The core principle of using an internal standard is based on the consistent ratio of the analyte
to the internal standard, assuming both behave identically during the analytical process. The
following diagram illustrates this logical relationship.

Logical Relationship of Internal Standard Correction
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Caption: The relationship between analyte, internal standard, and final concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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